Cyamemazine sulfoxide
Description
Scientific Research Applications
- Specific Scientific Field : Psychopharmacology .
- Summary of the Application : Cyamemazine sulfoxide is a metabolite of Cyamemazine, an antipsychotic agent used primarily in the treatment of schizophrenia and psychosis-associated anxiety . It has been studied for its influence on cerebral dopamine D2 and serotonin 5-HT2A receptor occupancy .
- Methods of Application or Experimental Procedures : In one study, steady-state plasma levels of N-desmethyl cyamemazine and cyamemazine sulfoxide were measured in patients treated with clinically relevant doses of cyamemazine. The levels were then correlated with dopamine D2 and serotonin 5-HT2A receptor occupancies assessed by positron emission tomography (PET) .
- Results or Outcomes : The study found that plasma N-desmethyl cyamemazine reached steady-state levels at 2 to 12 times higher than those previously found for cyamemazine. Plasma levels of N-desmethyl cyamemazine were closely related to striatal D2 RO (r2 = 0.942) and extrastriatal 5-HT2A RO (r2 = 0.901). The estimated Ki (app) value of N-desmethyl cyamemazine for striatal D2 receptors was about fivefold higher than that for extrastriatal 5-HT2A receptors (48.7 vs. 10.6 nM). Striatal D2 RO increased with the plasma levels of N-desmethyl cyamemazine but remained below 75% even at its highest levels. At steady state, plasma cyamemazine sulfoxide levels were about double those of N-desmethyl cyamemazine .
properties
IUPAC Name |
10-[3-(dimethylamino)-2-methylpropyl]-5-oxophenothiazine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS/c1-14(12-21(2)3)13-22-16-6-4-5-7-18(16)24(23)19-9-8-15(11-20)10-17(19)22/h4-10,14H,12-13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCPHNCFJFKSBMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C2=CC=CC=C2S(=O)C3=C1C=C(C=C3)C#N)CN(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40747386 |
Source
|
| Record name | 10-[3-(Dimethylamino)-2-methylpropyl]-5-oxo-5,10-dihydro-5lambda~4~-phenothiazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40747386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyamemazine sulfoxide | |
CAS RN |
13384-45-7 |
Source
|
| Record name | 10-[3-(Dimethylamino)-2-methylpropyl]-5-oxo-5,10-dihydro-5lambda~4~-phenothiazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40747386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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